3-{[2-(5-chloro-1H-indol-3-yl)ethyl]amino}-1-(2-ethoxyphenyl)pyrrolidine-2,5-dione

• Molecular Formula: C22H22ClN3O3
• Molecular Weight: 411.9 g/mol
• IUPAC Name: 3-[2-(5-chloro-1H-indol-3-yl)ethylamino]-1-(2-ethoxyphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C22H22ClN3O3/c1-2-29-20-6-4-3-5-19(20)26-21(27)12-18(22(26)28)24-10-9-14-13-25-17-8-7-15(23)11-16(14)17/h3-8,11,13,18,24-25H,2,9-10,12H2,1H3
• InChI Key: BOPISWQPFYPLPU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C(=O)CC(C2=O)NCCC3=CNC4=C3C=C(C=C4)Cl

Description

This compound is a complex heterocyclic molecule with several functional groups. Let’s break down its structure:

Chemical Formula: CHClNO

IUPAC Name: 3-{[2-(5-chloro-1H-indol-3-yl)ethyl]amino}-1-(2-ethoxyphenyl)pyrrolidine-2,5-dione

The compound consists of an indole ring, an ethylamine side chain, an ethoxyphenyl group, and a pyrrolidine-2,5-dione ring. Let’s explore its properties and applications.

Preparation Methods

Synthetic Routes:

Fischer Indole Synthesis:

Other Approaches:

Industrial Production:

• Information on large-scale industrial production methods for this specific compound is limited. it’s likely that custom synthesis or modifications of existing processes are employed.

Chemical Reactions Analysis

Reactivity:

Oxidation and Reduction:

Substitution Reactions:

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Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

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Comparison with Similar Compounds

Similar Compounds:

Remember that further research and experimental validation are essential to fully understand the compound’s properties and applications